2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide
Overview
Description
2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide, also known as MNACB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNACB is a thioamide derivative that has been synthesized through a multi-step process, and its unique molecular structure has made it a promising candidate for use in many areas of research.
Mechanism of Action
The mechanism of action of 2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to work by binding to specific proteins and inhibiting their activity. This compound has been shown to bind to the protein Bcl-2, which is involved in regulating cell death, and inhibit its activity. This inhibition leads to an increase in cell death and has been shown to be effective in inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and antioxidant effects. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, making it readily available for research. This compound is also relatively easy to modify, allowing researchers to tailor its properties for specific applications. However, this compound does have some limitations. It is a relatively new compound, and its full range of properties and applications is still being explored. This compound is also a reactive compound that can be difficult to handle, requiring specialized equipment and procedures.
Future Directions
There are many future directions for research on 2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of this compound-based therapies for cancer treatment. Researchers are also exploring the use of this compound in the development of new materials with unique properties. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.
Scientific Research Applications
2-methoxy-N-{[(4-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have anti-cancer properties and is being investigated as a potential treatment for various types of cancer. In biochemistry, this compound has been used as a tool to study the mechanisms of protein-protein interactions and has been shown to be effective in inhibiting these interactions. In materials science, this compound has been used as a building block for the synthesis of new materials with unique properties.
properties
IUPAC Name |
2-methoxy-N-[(4-nitrophenyl)carbamothioyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-22-13-5-3-2-4-12(13)14(19)17-15(23)16-10-6-8-11(9-7-10)18(20)21/h2-9H,1H3,(H2,16,17,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUVYHSBOWHKEDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.